Cas no 72904-15-5 (5,5-dimethylbicyclo2.1.1hexan-2-one)
72904-15-5 structure
Product Name:5,5-dimethylbicyclo2.1.1hexan-2-one
CAS No:72904-15-5
MF:C8H12O
MW:124.180282592773
CID:3395327
PubChem ID:13093336
Update Time:2025-04-21
5,5-dimethylbicyclo2.1.1hexan-2-one Chemical and Physical Properties
Names and Identifiers
-
- BICYCLO[2.1.1]HEXAN-2-ONE, 5,5-DIMETHYL-
- 5,5-dimethylbicyclo2.1.1hexan-2-one
- 72904-15-5
- 5,5-dimethylbicyclo[2.1.1]hexan-2-one
-
- Inchi： 1S/C8H12O/c1-8(2)5-3-6(8)7(9)4-5/h5-6H,3-4H2,1-2H3
- InChI Key： BYOKRVKHSHTAOM-UHFFFAOYSA-N
- SMILES： O=C1CC2CC1C2(C)C
Computed Properties
- Exact Mass: 124.088815002g/mol
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 17.1Ų
5,5-dimethylbicyclo2.1.1hexan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-178592-1.0g |
5,5-dimethylbicyclo[2.1.1]hexan-2-one |
72904-15-5 | 1.0g |
$1183.0 | 2023-02-16 | ||
| Enamine | EN300-178592-2.5g |
5,5-dimethylbicyclo[2.1.1]hexan-2-one |
72904-15-5 | 2.5g |
$2451.0 | 2023-09-19 | ||
| Enamine | EN300-178592-5.0g |
5,5-dimethylbicyclo[2.1.1]hexan-2-one |
72904-15-5 | 5.0g |
$3104.0 | 2023-02-16 | ||
| Enamine | EN300-178592-10.0g |
5,5-dimethylbicyclo[2.1.1]hexan-2-one |
72904-15-5 | 10.0g |
$3904.0 | 2023-02-16 | ||
| Enamine | EN300-178592-1g |
5,5-dimethylbicyclo[2.1.1]hexan-2-one |
72904-15-5 | 1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-178592-5g |
5,5-dimethylbicyclo[2.1.1]hexan-2-one |
72904-15-5 | 5g |
$3104.0 | 2023-09-19 | ||
| Enamine | EN300-178592-10g |
5,5-dimethylbicyclo[2.1.1]hexan-2-one |
72904-15-5 | 10g |
$3904.0 | 2023-09-19 |
5,5-dimethylbicyclo2.1.1hexan-2-one Related Literature
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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